![molecular formula C10H8N2O2 B1500877 6-Aminoquinoline-3-carboxylic acid CAS No. 21872-88-8](/img/structure/B1500877.png)
6-Aminoquinoline-3-carboxylic acid
Overview
Description
6-Aminoquinoline-3-carboxylic acid is a chemical compound with a molecular weight of 188.19 . It is often used in scientific research and has applications in fields like drug synthesis, molecular biology, and material science.
Synthesis Analysis
The synthesis of derivatives of 3-quinoline carboxylic acid, which could include this compound, has been studied as inhibitors of protein kinase CK2 . The key intermediates, 2-chloroquinoline-3-carboxylic acids, were obtained by means of oxidation with silver nitrate in an alkaline medium .Molecular Structure Analysis
A computational study based on the DFT/TD-DFT approach was performed to explore various properties of 6-aminoquinoline . The geometrical parameters, molecular orbitals (MOs), electronic spectra, electrostatic potential, molecular surface, reactivity parameters, and thermodynamic properties of 6-aminoquinoline were explored .Chemical Reactions Analysis
6-Aminoquinolyl-N-hydroxysuccinimidyl carbamate is a well-known reagent used to derivatize amino acids into their aminoquinolyl carbamate (AQC) analogs . AQC derivatization was used to enhance UV detection of amino acids and to provide a fluorescent derivative for further enhanced detection .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . Its absorption and emission spectra in solvents have been estimated by TD-DFT coupled with the PCM model . Depending on the solvents, the computed absorption maxima of 6-aminoquinoline were noticed between 327 nm – 340 nm and ascribed to S0 to S1 transition .Scientific Research Applications
Anti-tumor Applications
- A novel isoquinoline compound containing two isoquinoline-3-carboxylic acids showed promise as an anti-tumor lead, demonstrating high therapeutic efficacy and low systemic toxicity at effective doses, suggesting the potential of isoquinoline-3-carboxylic acid moieties as pharmacophores in anti-tumor drugs (Gao et al., 2015).
Antibacterial Activity
- Structure-activity relationship studies of quinoline-3-carboxylic acids have identified compounds with significant antibacterial activity against both Gram-positive and Gram-negative bacteria, highlighting the potential of these compounds in developing new antibacterial agents (Koga et al., 1980).
Neuroprotective Agents
- Decahydroisoquinoline-3-carboxylic acids were identified as potent and selective NMDA receptor antagonists, offering potential as neuroprotective agents for treating various CNS disorders. The research demonstrated the importance of conformation and stereochemistry in antagonist activity (Ornstein et al., 1992).
Chemical Synthesis and Catalysis
- Advances in catalysis have enabled the auxiliary-assisted, palladium-catalyzed arylation and alkylation of sp2 and sp3 C-H bonds in carboxylic acid derivatives, demonstrating the versatility of aminoquinoline auxiliaries in facilitating regioselective modifications of complex molecules (Shabashov & Daugulis, 2010).
Antimycobacterial Applications
- Novel fluoroquinolones, including derivatives of quinoline-3-carboxylic acid, have shown potent in vitro and in vivo activity against Mycobacterium tuberculosis, including multi-drug resistant strains, suggesting their potential in treating tuberculosis (Senthilkumar et al., 2009).
Safety and Hazards
The safety information for 6-Aminoquinoline-3-carboxylic acid indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
Future Directions
The estimated values of the nonlinear optical (NLO) properties (polarizability, first-order hyperpolarizability, and dipole moment) indicate that 6-aminoquinoline can be considered a desirable molecule for further studies of the NLO applications . This suggests potential future directions in the field of optical computing, dynamic image processing, optical switches, dye lasers, telecommunication devices, and optical disks .
Mechanism of Action
Target of Action
6-Aminoquinoline-3-carboxylic acid, like other quinoline derivatives, has been found to exhibit a broad spectrum of bioactivity It’s worth noting that quinoline derivatives have been known to target various enzymes and proteins in microorganisms, contributing to their antimicrobial, antifungal, and antiviral activities .
Mode of Action
Quinoline derivatives are known to interact with their targets, leading to changes that inhibit the growth and proliferation of microorganisms . For instance, some quinoline derivatives have been found to inhibit the TbrPDEB1 enzyme, a member of cyclic nucleotide phosphodiesterases .
Biochemical Pathways
Quinoline derivatives are known to interfere with various biochemical pathways in microorganisms, disrupting their normal functions and leading to their death .
Pharmacokinetics
Its lipophilicity, as indicated by its Log Po/w values, suggests that it may have good membrane permeability .
Result of Action
Quinoline derivatives have been found to exhibit significant antimicrobial activity, suggesting that they may lead to the death of microorganisms .
Properties
IUPAC Name |
6-aminoquinoline-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2/c11-8-1-2-9-6(4-8)3-7(5-12-9)10(13)14/h1-5H,11H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGDNKBDGDCLWKF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=C(C=C2C=C1N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40666422 | |
Record name | 6-Aminoquinoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40666422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
21872-88-8 | |
Record name | 6-Aminoquinoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40666422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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